3-butyryl-4-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-6-methyl-2H-pyran-2-one

• IUPAC Name: 3-butanoyl-4-[2-(3,4-dimethoxyphenyl)ethylamino]-6-methylpyran-2-one
• InChI: InChI=1S/C20H25NO5/c1-5-6-16(22)19-15(11-13(2)26-20(19)23)21-10-9-14-7-8-17(24-3)18(12-14)25-4/h7-8,11-12,21H,5-6,9-10H2,1-4H3
• InChI Key: NJCXYEXEGPMFCZ-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)C1=C(C=C(OC1=O)C)NCCC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C20H25NO5
• Molecular Weight: 359.4 g/mol

Description

3-butyryl-4-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-6-methyl-2H-pyran-2-one is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as DMEM or 3,4-DMMC and belongs to the class of pyranones.

Mechanism of Action

The mechanism of action of 3-butyryl-4-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-6-methyl-2H-pyran-2-one is not fully understood. However, it has been suggested that the compound may exert its therapeutic effects by modulating various cellular pathways, including the MAPK/ERK pathway and the NF-κB pathway.
Biochemical and Physiological Effects:
DMEM has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis. DMEM has also been found to possess anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-butyryl-4-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-6-methyl-2H-pyran-2-one in lab experiments is its potential therapeutic applications. However, one of the limitations of using DMEM is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on 3-butyryl-4-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-6-methyl-2H-pyran-2-one. One direction is to further investigate the mechanism of action of the compound to better understand how it exerts its therapeutic effects. Another direction is to explore the potential of DMEM as an anticancer agent in combination with other chemotherapeutic agents. Additionally, further research could be conducted to investigate the potential of DMEM as an anti-inflammatory and analgesic agent in various disease models.

Synthesis Methods

The synthesis of 3-butyryl-4-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-6-methyl-2H-pyran-2-one involves the reaction of 3,4-dimethoxyphenylacetic acid with butyryl chloride in the presence of a strong acid catalyst. The resulting intermediate is then treated with methyl vinyl ketone to obtain the final product.

Scientific Research Applications

3-butyryl-4-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-6-methyl-2H-pyran-2-one has shown promising results in various scientific research applications. It has been studied for its potential as an anticancer agent, as it has been found to induce apoptosis in cancer cells. DMEM has also been investigated for its potential as an anti-inflammatory and analgesic agent.